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Introduction

Chromocene-based catalysts, particularly when supported on silica, are pivotal in the industrial
production of polyethylene. These catalyst systems, often referred to in the context of Phillips
or Union Carbide processes, offer a versatile platform for producing a range of polyethylene
grades, from high-density polyethylene (HDPE) to ultra-high molecular weight polyethylene
(UHMWPE). The ability to tune the polymer properties, such as molecular weight (MW) and
molecular weight distribution (MWD), by modifying the catalyst and reaction conditions makes
them a subject of continuous academic and industrial research. This document provides
detailed application notes and experimental protocols for the synthesis of silica-supported
chromocene catalysts and their use in ethylene polymerization.

Data Presentation

The following tables summarize key quantitative data on the performance of silica-supported
chromocene catalysts under various conditions.

Table 1: Effect of Chromium Loading on Catalytic Activity and Polymer Properties
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Molecular Weight

Chromium Loading Catalytic Activity Molecular Weight
(Mw) (x 1076 g/mol .
(wt%) (kg PE I (g Cr * h)) ) Distribution (MWD)
Max Activity
1.7 > 3.0[1] ~3[1]
Reached[1]
Increasing Loading - Slight Increase[1] Narrower[1]

Table 2: Effect of Hydrogen on Polymer Properties

Molecular Weight (Mw) (x Molecular Weight
Hydrogen Pressure (MPa)

10”76 g/mol ) Distribution (MWD)
0 >3.0 <3
0.01 0.7 ~12
Increasing Pressure Continues to Decrease Becomes Wider

Table 3: Typical Ethylene Polymerization Conditions and Resulting Polymer Properties

Ethylene

Catalyst Temperatur Polymer
Pressure Solvent Co-catalyst

System e (°C) Type
(bar)

Cr[CH(SiMe3

] 100 14 Isobutane None HDPE[2]
)2]3/Si02
Cr/SiO2 (G Shish-kebab
90 31.5 n-Hexane TEA
643) PE[3]

Experimental Protocols

The following are detailed protocols for the preparation of a silica-supported chromocene
catalyst and its use in ethylene polymerization.
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Protocol 1: Preparation of Silica-Supported Chromocene
Catalyst

This protocol details the synthesis of a silica-supported chromium catalyst, a common
precursor for chromocene-based systems.

Materials:

Silica gel (e.g., Sylopol952, surface area 300 m3/g, pore volume 1.6 cm?3/g)[2]

Chromium nitrate nonahydrate (Cr(NOs)3-9H20)

Methanol, anhydrous

Hexane, anhydrous

Nitrogen gas, high purity

Equipment:

e Schlenk line and glassware

e Tube furnace with temperature controller

» Rotary evaporator

« Stirring hotplate

Procedure:

¢ Silica Pre-treatment (Calcination):

o Place a known amount of silica gel in a quartz tube within a tube furnace.
o Heat the silica under a flow of dry nitrogen gas to 600°C.[2]

o Maintain this temperature for 24 hours to dehydroxylate the silica surface.[2]
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o Cool the silica to room temperature under nitrogen and store in a glovebox or sealed
under an inert atmosphere.

e Impregnation:

o In a Schlenk flask under a nitrogen atmosphere, suspend 2.0 g of the calcined silica in 30
mL of anhydrous methanol.[3]

o In a separate flask, dissolve a calculated amount of chromium nitrate nonahydrate in
anhydrous methanol to achieve the desired chromium loading (e.g., 0.19 wt%).[3]

o Transfer the chromium nitrate solution to the silica slurry with stirring.
o Reflux the mixture for 3 hours under nitrogen.[3]
e Washing and Drying:
o Allow the solid to settle and decant the supernatant.
o Wash the solid product extensively with anhydrous methanol.[3]
o Remove the solvent under vacuum using a rotary evaporator.

¢ Final Calcination:

[¢]

Transfer the dried, chromium-impregnated silica to a quartz tube in the tube furnace.

o

Heat the material in a flow of dry air to 550°C at a heating rate of 2.0 °C/min.[3]

[e]

Hold at 550°C for 3 hours.[3]

o

Cool to room temperature under a flow of dry nitrogen.

[¢]

The resulting orange solid is the activated Phillips-type catalyst, which can then be further
reacted with chromocene if desired, or used directly as is.

Protocol 2: Ethylene Polymerization

This protocol describes a typical slurry-phase ethylene polymerization experiment.
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Materials:

 Silica-supported chromocene catalyst (prepared as in Protocol 1 or a similar method)
e Anhydrous isobutane or n-hexane[2][3]

o Ethylene, polymer-grade

e Triethylaluminum (TEA) solution (if used as a co-catalyst)

e Methanol, acidified

» Nitrogen gas, high purity

Equipment:

e High-pressure stainless-steel autoclave reactor (e.g., 1-2 L) equipped with a mechanical
stirrer, temperature and pressure controllers, and injection ports.

» Schlenk line for handling air-sensitive reagents.
Procedure:
o Reactor Preparation:

o Thoroughly clean and dry the autoclave reactor.

o Assemble the reactor and purge with high-purity nitrogen for at least 1 hour to remove air
and moisture.

e Reaction Setup:
o Under a nitrogen atmosphere, charge the reactor with 800 mL of anhydrous isobutane.[2]

o If using a co-catalyst, inject the desired amount of TEA solution (e.g., 0.5 mol) into the
reactor.[3]

o Pressurize the reactor with ethylene to the desired pressure (e.g., 14 bar) and heat to the
reaction temperature (e.g., 100°C).[2]
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o Catalyst Injection and Polymerization:

o Suspend a precise amount of the silica-supported chromocene catalyst in a small amount
of anhydrous solvent in a Schlenk flask.

o Inject the catalyst slurry into the reactor using an injection port under ethylene pressure to
initiate polymerization.

o Maintain the desired temperature and ethylene pressure for the duration of the
polymerization (e.g., 60 minutes).[2] Monitor the ethylene uptake to follow the reaction
kinetics.

e Reaction Termination and Product Work-up:

o

Stop the ethylene feed and vent the reactor.

[¢]

Cool the reactor to room temperature.

[e]

Quench the reaction by slowly adding acidified methanol to the reactor.

[e]

Filter the resulting polyethylene powder.

(¢]

Wash the polymer with copious amounts of methanol and then water.

[¢]

Dry the polyethylene in a vacuum oven at 60-80°C until a constant weight is achieved.

Visualizations

The following diagrams illustrate the experimental workflow and a proposed catalytic cycle for
ethylene polymerization.

Caption: Experimental workflow for catalyst preparation and ethylene polymerization.

Caption: Proposed Cossee-Arlman mechanism for ethylene polymerization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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for-ethylene-polymerization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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